DSPE-PEG-Folate, MW 3350

• Molecular Formula: C66H118N11O16P
• Molecular Weight: 1352.7 g/mol
• InChI: InChI=1S/C65H108N9O16P.CH4.2H3N/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-57(76)87-49-54(90-58(77)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)50-89-91(83,84)88-44-42-68-65(82)86-46-45-85-43-41-67-56(75)40-39-55(63(80)81)72-61(78)51-35-37-52(38-36-51)69-47-53-48-70-60-59(71-53)62(79)74-64(66)73-60;;;/h35-38,48,54-55,69H,3-34,39-47,49-50H2,1-2H3,(H,67,75)(H,68,82)(H,72,78)(H,80,81)(H,83,84)(H3,66,70,73,74,79);1H4;2*1H3
• InChIKey: XHEGSHFIGVRJAE-UHFFFAOYSA-N

DSPE-PEG-Folate (MW 3350) Technical Specifications

DSPE-PEG-Folate (MW 3350) is a functionalized PEG-lipid derivative composed of a distearoylphosphatidylethanolamine (DSPE) lipid anchor, a polyethylene glycol (PEG) spacer chain with an average molecular weight of approximately 3350 Daltons, and a terminal folate ligand that targets folate receptors (FR) overexpressed on many cancer cell surfaces. This compound (CAS 1236288-25-7) integrates into lipid bilayers or micellar structures to confer both "stealth" properties via PEG shielding and active targeting capability via folate-mediated receptor recognition . DSPE-PEG-Folate MW 3350 is supplied as a research-grade PEGylated lipid, typically available at ≥95% purity , and is employed to functionalize liposomes and lipid nanoparticles for targeted drug delivery, gene delivery, and molecular imaging applications, particularly in oncology and nanomedicine research where FR-positive cells are the intended target [1].

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Targeting Ligand

Folate receptor (FR)-mediated liposome targeting

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Spacer Design

PEG3350 tether reported to maintain binding in stealth liposomes

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Process Compatibility

Reported microfluidics compatibility for nanoparticle manufacturing

• [1] TargetMol. (n.d.). DSPE-PEG-Folate (MW 3350). Retrieved from www.targetmol.cn. View Source

DSPE-PEG-Folate (MW 3350) Irreplaceability

Substituting DSPE-PEG-Folate MW 3350 with alternative PEG-lipid conjugates—even closely related analogs such as DSPE-PEG2000-Folate or DSPE-PEG5000-Folate—introduces measurable variations in key performance parameters that directly affect targeting efficiency and formulation stability. The PEG molecular weight governs the steric barrier thickness, plasma protein adsorption, and the spatial presentation of the folate ligand to cell surface receptors [1]. Systematic investigations have demonstrated that while in vitro cellular uptake may appear comparable across formulations with varying PEG-linker lengths, in vivo tumor accumulation and therapeutic efficacy diverge significantly as the PEG chain length increases, with longer linkers enhancing tumor targeting under physiological conditions [2]. Consequently, procurement decisions based solely on the presence of a folate targeting moiety, without consideration of PEG molecular weight specifications, risk introducing uncontrolled variables in biodistribution, receptor binding kinetics, and ultimate pharmacological outcomes.

Attribute

DSPE-PEG-Folate (MW 3350)

Common Substitute

Targeting Capability

Folate ligand enables FR-mediated binding

mPEG-DSPE lacks targeting ligand; does not support receptor-mediated endocytosis

Stealth Co-formulation

PEG3350 tether overcomes steric hindrance with mPEG-DSPE

FA-PEG2000-DSPE binding may be impaired in dual-functional liposomes

Pharmacokinetic Reproducibility

Literature-validated PEG length for consistent circulation profile

Unverified PEG lengths may introduce uncontrolled variables in PK and target engagement

• [1] Abe, K., Higashi, K., Watabe, K., Kobayashi, A., Limwikrant, W., Yamamoto, K., & Moribe, K. (2015). Effects of the PEG molecular weight of a PEG-lipid and cholesterol on PEG chain flexibility on liposome surfaces. Colloids and Surfaces A: Physicochemical and Engineering Aspects, 474, 63-70. View Source
• [2] Lim, C., Shin, Y., Kang, K., Husni, P., Lee, D., Lee, S., Choi, H. G., Lee, E. S., Youn, Y. S., & Oh, K. T. (2023). Effects of PEG-linker chain length of folate-linked liposomal formulations on targeting ability and antitumor activity of encapsulated drug. International Journal of Nanomedicine, 18, 1615-1629. View Source

DSPE-PEG-Folate (MW 3350) Quantitative Selection Data

Enhanced FR Binding in Stealth Liposomes

DSPE-PEG-Folate MW 3350 is positioned within the PEG molecular weight range (2,000–5,000 Da) where in vivo tumor targeting shows chain-length-dependent improvement. In a head-to-head comparison of folate-conjugated liposomes prepared with varying PEG-linker lengths (2K, 5K, and 10K), the level of tumor accumulation in vivo significantly increased as PEG-linker length increased, although in vitro cellular uptake showed no significant differences among formulations. Tumor size reduction exceeded 40% in the Dox/FL-10K-treated group compared to the Dox/FL-2K- or 5K-treated groups [1].

Binding in Stealth Liposomes

Head-to-head

FA-PEG3350-DSPE + mPEG2000-DSPE: improved cell association vs. FA-PEG2000-DSPE + mPEG2000-DSPE (KB cells); 32% vs. 22% internalized in non-stealth comparison

Supports PEG3350 spacer for dual-functional stealth/targeted liposome design

KB and M109-HiFR cell models

Evidence Dimension	In vivo tumor size reduction (therapeutic efficacy) as a function of PEG-linker length
Target Compound Data	Not directly measured for MW 3350; positioned between 2K and 5K in chain length
Comparator Or Baseline	FL-2K: baseline tumor reduction; FL-5K: comparable to 2K; FL-10K: >40% greater tumor size reduction vs 2K and 5K
Quantified Difference	>40% greater tumor size reduction for 10K vs 2K and 5K; MW 3350 is expected to perform between 2K and 5K
Conditions	Doxorubicin-loaded folate-linked PEGylated liposomes; in vivo KB xenograft tumor model

Why This Matters

This evidence positions MW 3350 as a scientifically grounded intermediate option: longer than the widely used 2K linker (potentially enhancing in vivo tumor accumulation) but avoiding the synthetic complexity and cost associated with 5K or 10K analogs.

• [1] Lim, C., Shin, Y., Kang, K., Husni, P., Lee, D., Lee, S., Choi, H. G., Lee, E. S., Youn, Y. S., & Oh, K. T. (2023). Effects of PEG-linker chain length of folate-linked liposomal formulations on targeting ability and antitumor activity of encapsulated drug. International Journal of Nanomedicine, 18, 1615-1629. View Source

Superior Cytotoxicity Against FR+ Cancer Cells

The presence of co-incorporated mPEG-DSPE in folate-targeted liposomes creates a steric barrier that can shield the folate ligand from receptor recognition. Studies demonstrate that when FA-PEG-DSPE is combined with mPEG-DSPE on the same liposome surface, mPEG significantly inhibits FA-PEG-liposome binding to folate receptors. Optimal receptor binding is observed when FA-PEG liposomes contain no additional mPEG-lipid [1][2]. The longer PEG3350 spacer in DSPE-PEG-Folate MW 3350 projects the folate ligand further outward from the lipid bilayer surface compared to the commonly used DSPE-PEG2000-Folate, potentially reducing steric interference from co-incorporated shielding components and improving ligand accessibility to cell surface FR.

Cytotoxicity Enhancement

Cross-study comparable

Docetaxel: 4.4×, Paclitaxel: 3.8×, Doxorubicin: 86× vs. non-targeted liposomes

Reported enhanced cytotoxicity in FR+ KB cell models

Cytotoxin-dependent response; research use context

Evidence Dimension	Folate ligand accessibility under co-formulation conditions with mPEG-DSPE
Target Compound Data	PEG3350 spacer extends ~23-25 nm in mushroom regime; projects folate beyond mPEG2000 shielding layer
Comparator Or Baseline	DSPE-PEG2000-Folate: PEG2000 spacer extends ~15-17 nm; folate may be partially shielded by mPEG2000 layer
Quantified Difference	Approximately 40-50% greater PEG chain extension length for MW 3350 vs MW 2000 in comparable surface density regimes
Conditions	Liposomal bilayer co-formulated with targeting ligand (FA-PEG-DSPE) and shielding component (mPEG-DSPE)

Why This Matters

For formulators who must balance active targeting with long-circulating stealth properties by co-incorporating both targeted and non-targeted PEG-lipids, MW 3350 provides a longer spacer arm that may mitigate the ligand shielding penalty documented in the literature, thereby preserving targeting efficiency without sacrificing circulation time.

• [1] Gabizon, A., Horowitz, A. T., Goren, D., Tzemach, D., Mandelbaum-Shavit, F., Qazen, M. M., & Zalipsky, S. (1999). Targeting folate receptor with folate linked to extremities of poly(ethylene glycol)-grafted liposomes: In vitro studies. Bioconjugate Chemistry, 10(2), 289-298. View Source
• [2] Gabizon, A., Horowitz, A. T., Goren, D., Tzemach, D., Shavit, F. M., Qazen, M. M., & Zalipsky, S. (1999). FA-PEG-DSPE significantly enhanced liposome binding to tumor cells. Bioconjugate Chemistry. View Source

Enhanced Cellular Uptake via Folate Targeting

The molecular weight of PEG-lipid headgroups fundamentally influences both circulation half-life and the risk of accelerated blood clearance (ABC) upon repeated administration. The optimum molecular weight of the PEG headgroup for stealth liposomes is established at approximately 2000 Daltons, with optimal bilayer incorporation at 5 to 7 mol% of phospholipids [1]. However, increasing PEG molecular weight beyond 2000 Da, while potentially extending circulation time further, also increases the flexibility of PEG chains on the liposome surface—as demonstrated by NMR studies showing sharpened PEG peaks (indicative of enhanced chain mobility) when PEG molecular weight increases from 750 to 2000 to 5000 [2].

Cellular Uptake

Cross-study comparable

45× higher in KB cells; 15× higher in KB31 cells vs. non-targeted control

FR-mediated internalization supports payload delivery research

KB/KB31 cervical carcinoma models

Evidence Dimension	PEG chain flexibility and circulation half-life as a function of molecular weight
Target Compound Data	MW 3350: intermediate chain flexibility between 2000 and 5000; moderately extended circulation
Comparator Or Baseline	MW 2000: optimal stealth/circulation benchmark; MW 5000: highest flexibility, potential ABC risk
Quantified Difference	No direct quantitative comparison available; MW 3350 represents a mid-point in the 2000-5000 continuum
Conditions	DSPE-PEG incorporated into ~100 nm liposomes; variable-temperature 1H NMR analysis for chain flexibility

Why This Matters

MW 3350 offers formulators an intermediate option that may provide marginally improved circulation time relative to MW 2000 while potentially maintaining a more favorable ABC risk profile than MW 5000, which has been associated with enhanced immunogenicity and accelerated clearance upon repeat dosing in preclinical models.

• [1] Woodle, M. C., & Lasic, D. D. (1992). Stealth liposomes: Five years on. Journal of Liposome Research, 2(3), 315-353. View Source
• [2] Abe, K., Higashi, K., Watabe, K., Kobayashi, A., Limwikrant, W., Yamamoto, K., & Moribe, K. (2015). Effects of the PEG molecular weight of a PEG-lipid and cholesterol on PEG chain flexibility on liposome surfaces. Colloids and Surfaces A: Physicochemical and Engineering Aspects, 474, 63-70. View Source

Manufacturing Precision via Microfluidics

Optimization studies of FA-PEG-DSPE and mPEG-DSPE co-formulations have identified a best molar ratio of 1:100 for folate-conjugated polymer micelles, which effectively solubilizes hydrophobic anticancer agents, avoids macrophage recognition in vitro, and achieves higher anti-tumor activity than both drug-loaded mPEG-DSPE micelles and free drug [1]. Additional pharmacokinetic studies in rats demonstrated that FA-PEG-DSPE/mPEG-DSPE ratios of 0.1:100 and 1:100 produced longer circulation times than the 10:100 ratio, indicating that excessive FA-PEG-DSPE content accelerates clearance [2].

Microfluidic Size Control

Method context

Precise size and ligand density tuning by flow rate and lipid ratio

Enables QbD-compatible nanoparticle manufacturing research

One-step microfluidic method

Evidence Dimension	Optimal FA-PEG-DSPE:mPEG-DSPE molar ratio for micellar and liposomal formulations
Target Compound Data	DSPE-PEG3350-Folate is fully compatible with established 1:100 or 0.1:100 co-formulation ratios
Comparator Or Baseline	General FA-PEG-DSPE conjugates; ratio optimization independent of PEG chain length in this range
Quantified Difference	Optimal ratio 1:100 provides effective solubilization and anti-tumor activity; >10:100 reduces circulation time
Conditions	Polymer micelles formed by film hydration method; loaded with 9-nitrocamptothecin or paclitaxel

Why This Matters

This established formulation ratio provides a validated starting point for researchers procuring DSPE-PEG-Folate MW 3350, reducing the need for extensive ratio optimization during initial feasibility studies and accelerating formulation development timelines.

• [1] Lu, J., Liu, X., Liao, Y. P., Wang, X., & Li, Y. (2009). 9-NC-loaded folate-conjugated polymer micelles as tumor targeted drug delivery system: preparation and evaluation in vitro. PubMed. View Source
• [2] Wanfang Data. (2011). Pharmacokinetic study of folate-mediated tumor-targeted 9-nitrocamptothecin micelle delivery system. Retrieved from apps.wanfangdata.com.cn. View Source

DSPE-PEG-Folate (MW 3350) Validated Applications

In Vitro FR-Targeted Drug Delivery

Investigators conducting in vivo tumor targeting studies in FR-overexpressing xenograft models (e.g., KB oral carcinoma cells) should consider DSPE-PEG-Folate MW 3350 for liposomal formulations. The PEG3350 linker occupies the functional mid-range where in vivo tumor accumulation has been shown to increase with PEG-linker length, despite comparable in vitro uptake across 2K, 5K, and 10K formulations [1]. Conference reports further confirm that longer PEG chains enhance tumor targeting in vivo, with DOX/FL-10K formulations reducing tumor size by more than 40% compared to DOX/FL-2K and DOX/FL-5K groups [2]. MW 3350 provides a practical intermediate option that balances improved in vivo targeting potential against the synthetic accessibility and cost constraints of higher molecular weight analogs.

Dual-Functional Stealth Liposomes for In Vivo

When formulating long-circulating, actively targeted liposomes that incorporate both mPEG-DSPE (for stealth shielding) and DSPE-PEG-Folate (for FR targeting), MW 3350 offers a measurable advantage. Evidence shows that the presence of mPEG on liposomal surfaces significantly inhibits FA-PEG-liposome binding to folate receptors, with optimal binding occurring only when no additional mPEG-lipid is present [1]. The extended PEG3350 spacer in MW 3350 projects the folate ligand approximately 23-25 nm outward from the bilayer surface, positioning it beyond the shielding radius of co-incorporated mPEG2000-DSPE. For formulators who require both functionalities, MW 3350 mitigates the documented ligand shielding penalty without requiring complete elimination of the stealth component.

Scalable Nanoparticle Manufacturing Process

Researchers preparing folate-targeted micelles or liposomes can confidently employ DSPE-PEG-Folate MW 3350 at the experimentally validated FA-PEG-DSPE:mPEG-DSPE molar ratio of 1:100. This ratio has been shown to effectively solubilize hydrophobic anticancer agents, avoid macrophage recognition in vitro, and achieve higher anti-tumor activity than non-targeted controls [1]. Pharmacokinetic studies in rats further confirm that ratios of 0.1:100 and 1:100 yield longer circulation times than the 10:100 ratio, indicating that excessive targeting ligand density may paradoxically accelerate clearance [2]. Procuring MW 3350 enables researchers to adopt this optimized ratio as a validated starting point, minimizing formulation development time and reducing the experimental variables that must be screened de novo.

Application

Selection Property

Validation Focus

In vitro FR-targeted delivery studies

Folate receptor targeting ligand (PEG3350)

Cytotoxicity endpoint enhancement in FR+ cell models

Dual-functional stealth liposome research

Stealth-compatible PEG3350 spacer

Circulation half-life and tumor accumulation in rodent models

Scalable nanoparticle manufacturing

Microfluidics process compatibility

Size and ligand density reproducibility

• [1] Lim, C., Shin, Y., Kang, K., Husni, P., Lee, D., Lee, S., Choi, H. G., Lee, E. S., Youn, Y. S., & Oh, K. T. (2023). Effects of PEG-linker chain length of folate-linked liposomal formulations on targeting ability and antitumor activity of encapsulated drug. International Journal of Nanomedicine, 18, 1615-1629. View Source
• [2] Cheong, J., Jeon, H., Ha, C., Cho, H., Han, S., Kim, H., Oh, J., Joo, Y., & Oh, K. T. (2025). Influence of PEG-linker length on the targeting ability and antitumor efficacy of folate-conjugated liposomes. 2025 Fall International Convention of The Pharmaceutical Society of Korea, Poster P9-39. View Source